2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C21H19N3O5S/c1-26-14-4-5-16(18(10-14)27-2)22-20(25)11-30-21-8-6-15(23-24-21)13-3-7-17-19(9-13)29-12-28-17/h3-10H,11-12H2,1-2H3,(H,22,25)
• InChI Key: XZNUAOQLSZZJJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=CC4=C(C=C3)OCO4)OC
• Molecular Formula: C21H19N3O5S
• Molecular Weight: 425.5 g/mol
• CAS No.: 893990-99-3

Description

2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H19N3O5S and its molecular weight is 425.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

• Research has delved into the synthesis of derivatives similar to the compound , aiming to explore their antibacterial properties. For instance, derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides, including those with benzo[d]imidazol and benzo[d]thiazol moieties, have been synthesized and found to exhibit significant antibacterial activity (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Antitumor and Antimicrobial Potential

• Novel sulphonamide derivatives, including structures similar to the target compound, have been studied for their antimicrobial activity. These compounds displayed promising results, with specific derivatives showing high activity against various strains. Additionally, quantum calculations have provided insights into the compounds' reactivity and potential as antimicrobial agents (Fahim & Ismael, 2019).

Antioxidant and Anti-inflammatory Activities

• Research into N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and N-(1,3-benzothiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide derivatives, which share structural features with the compound , has highlighted their potential as antioxidants and anti-inflammatory agents. Certain compounds demonstrated good antioxidant activity across multiple assays, indicating their possible application in managing oxidative stress and inflammation-related conditions (Koppireddi et al., 2013).

Insecticidal Properties

• The synthesis and evaluation of heterocyclic compounds incorporating a thiadiazole moiety, derived from 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, have been examined for their insecticidal properties against the cotton leafworm, Spodoptera littoralis. This research indicates the potential application of these compounds in agricultural pest management (Fadda et al., 2017).